Cas no 1196152-08-5 (4-ethynyl-1H-pyridin-2-one)

• Product Name: 4-ethynyl-1H-pyridin-2-one
• CAS No: 1196152-08-5
• MF: C₇H₅NO
• MW: 119.120701551437
• CID: 2616489
• Update Time: 2025-06-14

4-ethynyl-1H-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-ethynyl-1H-pyridin-2-one

• Inchi： 1S/C7H5NO/c1-2-6-3-4-8-7(9)5-6/h1,3-5H,(H,8,9)
• InChI Key： PWWRIYINHRKVFL-UHFFFAOYSA-N
• SMILES： O=C1C=C(C#C)C=CN1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 4-ethynyl-1H-pyridin-2-one

Recent Advances in the Application of 4-ethynyl-1H-pyridin-2-one (CAS: 1196152-08-5) in Chemical Biology and Drug Discovery

The compound 4-ethynyl-1H-pyridin-2-one (CAS: 1196152-08-5) has recently emerged as a promising scaffold in chemical biology and medicinal chemistry due to its unique structural and functional properties. This heterocyclic compound features an ethynyl group at the 4-position of the pyridin-2-one ring, which enables versatile chemical modifications and interactions with biological targets. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel bioactive molecules and as a probe for studying protein-ligand interactions.

One of the most significant applications of 4-ethynyl-1H-pyridin-2-one is in the development of covalent inhibitors. The ethynyl group can participate in click chemistry reactions, facilitating the attachment of various functional groups to create targeted inhibitors. For instance, researchers have utilized this compound to design covalent inhibitors of kinases and other enzymes involved in disease pathways. The ability to form stable covalent bonds with target proteins enhances the potency and selectivity of these inhibitors, making them valuable tools for both therapeutic development and mechanistic studies.

In addition to its role in covalent inhibition, 4-ethynyl-1H-pyridin-2-one has been employed in the synthesis of fluorescent probes and imaging agents. The ethynyl group can be conjugated with fluorophores or other reporter molecules, enabling the visualization of biological processes in real-time. Recent work has demonstrated the use of these probes in live-cell imaging and high-throughput screening assays, providing insights into cellular signaling pathways and drug-target interactions. The versatility of this compound in probe design underscores its utility in chemical biology research.

Another area of interest is the incorporation of 4-ethynyl-1H-pyridin-2-one into DNA-encoded libraries (DELs) for drug discovery. The compound's ability to undergo diverse chemical transformations makes it an attractive building block for generating large libraries of small molecules. Screening these libraries against biological targets has led to the identification of novel hit compounds with potential therapeutic applications. Recent advancements in DEL technology have further expanded the scope of this approach, highlighting the compound's role in accelerating drug discovery efforts.

Despite its promising applications, challenges remain in the optimization of 4-ethynyl-1H-pyridin-2-one-based compounds. Issues such as metabolic stability, solubility, and off-target effects need to be addressed to fully realize their therapeutic potential. Ongoing research is focused on refining the chemical properties of these molecules through structural modifications and formulation strategies. Collaborative efforts between academic and industrial researchers are expected to drive further innovations in this area.

In conclusion, 4-ethynyl-1H-pyridin-2-one (CAS: 1196152-08-5) represents a versatile and valuable tool in chemical biology and drug discovery. Its unique structural features enable a wide range of applications, from covalent inhibitor design to probe development and library synthesis. As research continues to uncover new uses for this compound, it is poised to play an increasingly important role in advancing our understanding of biological systems and developing novel therapeutics. Future studies will likely explore its potential in emerging areas such as targeted protein degradation and precision medicine.